Cas no 1215-07-2 (α-Nitrostilbene)
α-Nitrostilbene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-(1-nitro-1,2-ethenediyl)bis-
- Α-NITROSTILBENE
- (E)-
- (E)-1,2-diphenyl-1-nitroethene
- (E)-1-nitro-1,2-diphenylethene
- (E)-4-[4-(2-Methylaminoethoxy)phenyl]-3,4-diphenylbut-3-en-2-ol
- A-[[4-[2-(methylamino)ethoxy]phenyl]phenylmethylene]benzeneethanol
- A-Hydroxy Tamoxifen
- A-Methyl-
- C16549
- LS-30306
- N-Desmethyl (E)-
- AKOS037643495
- (E)-.alpha.-Nitrostilbene
- AI3-16143
- SR-01000638801-2
- alpha-Nitrostilbene
- BIM-0047944.P001
- CCG-49338
- .alpha.-Nitro-cis-stilbene
- SCHEMBL2778269
- Benzene, 1,1'-(1-nitro-1,2-ethenediyl)bis-, (E)-
- A-Nitrostilbene
- [(Z)-1-Nitro-2-phenylethenyl]benzene #
- 1-Nitro-1,2-diphenylethene
- Cyto5C5
- AS-16614
- SR-01000638801-1
- NSC 385
- CID-2818500
- 1215-07-2
- SR-01000638801
- STILBENE, alpha-NITRO-
- Stilbene, .alpha.-nitro-, (E)-
- [(Z)-2-nitro-2-phenylethenyl]benzene
- QIFBVYLHLLTNLI-KAMYIIQDSA-N
- 1-(2-nitro-2-phenylvinyl)benzene
- BRN 2050499
- Benzene, 1,1'-(1-nitro-1,2-ethenediyl)bis-
- cis-1,2-Diphenyl-1-Nitroethylene
- α-Nitrostilbene
-
- Inchi: 1S/C14H11NO2/c16-15(17)14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-11H/b14-11-
- InChI Key: QIFBVYLHLLTNLI-KAMYIIQDSA-N
- SMILES: [O-][N+](/C(=C\C1C=CC=CC=1)/C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 225.07903
- Monoisotopic Mass: 225.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
- LogP: 3.98460
α-Nitrostilbene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N550010-100mg |
α-Nitrostilbene |
1215-07-2 | 100mg |
$138.00 | 2023-05-17 | ||
| TRC | N550010-1g |
α-Nitrostilbene |
1215-07-2 | 1g |
$919.00 | 2023-05-17 | ||
| TRC | N550010-5g |
α-Nitrostilbene |
1215-07-2 | 5g |
$1900.00 | 2023-05-17 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21396-5mg |
CID-2818500 |
1215-07-2 | 98% | 5mg |
¥831.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21396-10mg |
CID-2818500 |
1215-07-2 | 98% | 10mg |
¥1400.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21396-25mg |
CID-2818500 |
1215-07-2 | 98% | 25mg |
¥3186.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21396-50mg |
CID-2818500 |
1215-07-2 | 98% | 50mg |
¥5987.00 | 2023-09-09 | |
| Biosynth | BAA21507-5 mg |
±-Nitrostilbene |
1215-07-2 | 5mg |
$115.50 | 2023-01-05 | ||
| Biosynth | BAA21507-10 mg |
±-Nitrostilbene |
1215-07-2 | 10mg |
$184.80 | 2023-01-05 | ||
| Biosynth | BAA21507-25 mg |
±-Nitrostilbene |
1215-07-2 | 25mg |
$346.50 | 2023-01-05 |
α-Nitrostilbene Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on α-Nitrostilbene
Comprehensive Guide to α-Nitrostilbene (CAS No. 1215-07-2): Properties, Applications, and Market Insights
α-Nitrostilbene (CAS No. 1215-07-2) is an organic compound belonging to the nitrostilbene family, widely recognized for its unique chemical properties and versatile applications. This aromatic compound features a nitro group attached to a stilbene backbone, making it a subject of interest in both academic research and industrial applications. With the increasing demand for specialized organic intermediates, α-Nitrostilbene has gained attention for its role in synthesizing dyes, pharmaceuticals, and advanced materials.
The molecular structure of α-Nitrostilbene consists of two phenyl rings connected by a double bond, with a nitro group positioned at the alpha carbon. This configuration contributes to its distinct photochemical properties, which are often explored in studies related to UV-absorbing materials and fluorescence. Researchers have also investigated its potential in organic electronics, where its electron-withdrawing nitro group enhances charge transport properties. These characteristics make α-Nitrostilbene a valuable compound in the development of next-generation optoelectronic devices.
One of the most frequently searched questions about α-Nitrostilbene is its role in dye synthesis. The compound serves as a key intermediate in the production of azo dyes, which are widely used in textiles, inks, and coatings. Its ability to form stable chromophores makes it indispensable in creating vibrant and long-lasting colors. Additionally, α-Nitrostilbene is utilized in the synthesis of pharmaceutical intermediates, particularly in the development of compounds with potential anti-inflammatory and antioxidant properties. This aligns with the growing trend of green chemistry, where researchers seek sustainable methods to produce high-value chemicals.
In recent years, the demand for α-Nitrostilbene has surged due to its applications in material science. For instance, it is used in the fabrication of liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). These technologies are at the forefront of the display industry, driving innovations in smartphones, televisions, and wearable devices. As consumers increasingly prioritize high-resolution and energy-efficient screens, the relevance of α-Nitrostilbene in this sector continues to grow.
Another trending topic related to α-Nitrostilbene is its potential in photodynamic therapy (PDT). Preliminary studies suggest that derivatives of nitrostilbene could be used as photosensitizers in cancer treatment. This application leverages the compound's ability to generate reactive oxygen species (ROS) upon light activation, which can selectively target and destroy cancer cells. While this research is still in its early stages, it highlights the expanding scope of α-Nitrostilbene in biomedical applications.
From a market perspective, the global supply chain for α-Nitrostilbene is influenced by factors such as raw material availability and regulatory policies. Manufacturers are increasingly adopting green synthesis methods to reduce environmental impact, catering to the rising demand for sustainable chemicals. Furthermore, advancements in catalytic processes have improved the efficiency of producing α-Nitrostilbene, making it more accessible for industrial use. Companies specializing in fine chemicals are actively investing in R&D to explore new applications and optimize production techniques.
In conclusion, α-Nitrostilbene (CAS No. 1215-07-2) is a multifaceted compound with significant relevance in dye manufacturing, pharmaceuticals, and advanced materials. Its unique chemical properties and broad applicability make it a cornerstone in modern organic chemistry. As research continues to uncover novel uses for this compound, its importance in both academic and industrial settings is expected to rise. For those seeking detailed technical data or procurement options, consulting reputable chemical suppliers and databases is recommended to ensure quality and compliance with industry standards.
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